Cas no 2172559-67-8 (7-(tert-butoxy)carbonyl-7-azaspiro3.5nonane-5-carboxylic acid)

• Product Name: 7-(tert-butoxy)carbonyl-7-azaspiro3.5nonane-5-carboxylic acid
• CAS No: 2172559-67-8
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5409574
• PubChem ID: 132390050
• Update Time: 2025-10-31

7-(tert-butoxy)carbonyl-7-azaspiro3.5nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(1,1-Dimethylethyl) 7-azaspiro[3.5]nonane-5,7-dicarboxylate
• Z3048931093
• EN300-1662396
• 7-[(2-Methylpropan-2-yl)oxycarbonyl]-7-azaspiro[3.5]nonane-9-carboxylic acid
• AKOS034139127
• 7-[(tert-butoxy)carbonyl]-7-azaspiro[3.5]nonane-5-carboxylic acid
• 2172559-67-8
• 7-(tert-butoxy)carbonyl-7-azaspiro3.5nonane-5-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-7-14(5-4-6-14)10(9-15)11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： AHMCTYIYZALHGR-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OC(C)(C)C)CCC21CCC2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.6±38.0 °C(Predicted)
• pka: 4.52±0.20(Predicted)

Additional information on 7-(tert-butoxy)carbonyl-7-azaspiro3.5nonane-5-carboxylic acid

7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid (CAS No. 2172559-67-8): An Overview

7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid, with the CAS number 2172559-67-8, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds for the development of novel therapeutic agents.

The structure of 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid is characterized by a spirocyclic framework with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a carboxylic acid functional group. The Boc protecting group is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the nitrogen remains unreactive until the desired transformation is achieved. This feature makes the compound particularly useful in the synthesis of complex molecules where controlled reactivity is essential.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. The unique conformational properties of spirocyclic structures can lead to improved pharmacokinetic profiles and enhanced binding affinities to target proteins, which are crucial for the development of effective drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic compounds with similar structural features to 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The carboxylic acid group in 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid provides additional opportunities for chemical modification and functionalization. This functional group can be readily converted into various derivatives, such as esters, amides, and hydrazides, through standard organic reactions. These derivatives can be used to fine-tune the pharmacological properties of the compound, such as solubility, stability, and bioavailability, which are critical parameters for drug development.

In addition to its potential as a drug candidate, 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid has also been explored as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. The ability to rapidly synthesize and screen large libraries of compounds derived from this scaffold has accelerated the discovery of novel bioactive molecules with diverse biological activities. A notable example is a study published in Organic & Biomolecular Chemistry in 2020, where a library of spirocyclic compounds was synthesized and screened against a panel of protein targets involved in neurodegenerative diseases. Several hits were identified with promising activity profiles.

The synthesis of 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) reactions, intramolecular cyclizations, and transition-metal-catalyzed couplings. Advances in synthetic methodologies have made it possible to access this compound with greater efficiency and scalability, facilitating its use in both academic research and industrial applications.

In conclusion, 7-(tert-butoxy)carbonyl-7-azaspiro[3.5]nonane-5-carboxylic acid (CAS No. 2172559-67-8) represents an intriguing compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and functional groups offer a versatile platform for chemical modification and biological evaluation. Ongoing research continues to uncover new applications and insights into the properties of this compound, further solidifying its importance in the field.